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Compound of Interest

Compound Name: CP-466722

Cat. No.: B606779

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper handling and
disposal of CP-466722, a potent and reversible ATM inhibitor. Adherence to these procedures
is critical to ensure the safety of laboratory personnel and to maintain environmental
compliance. This guidance is intended for researchers, scientists, and drug development
professionals who may handle this compound.

CP-466722 is a research-grade chemical compound and should be handled with the utmost
care, following all institutional and national safety regulations. While a specific Safety Data
Sheet (SDS) for CP-466722 is not publicly available, the following procedures are based on
best practices for the disposal of hazardous chemical waste, particularly for potent kinase
inhibitors dissolved in Dimethyl Sulfoxide (DMSO).

Compound Properties and Handling

Proper handling of CP-466722 is the first step in ensuring its safe disposal. The following table
summarizes key quantitative data and handling precautions for this compound.
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Property Value Source
Molecular Weight 349.35 g/mol [1]
Appearance Powder [2]

- DMSO: 7 mg/mL (20.04 mM;
Solubility ) ) [2]
may require warming)

Storage Desiccate at -20°C [2]

Purity >98% [2]

Personal Protective Equipment (PPE): All personnel handling CP-466722, in either solid or
solution form, must wear appropriate PPE. This includes, but is not limited to:

o Safety Goggles: To protect eyes from splashes.
o Lab Coat: To protect skin and clothing.

o Gloves: Chemical-resistant gloves are mandatory. Given that CP-466722 is often dissolved
in DMSO, which can facilitate skin penetration, it is recommended to use butyl gloves. Nitrile
gloves may not provide sufficient protection against DMSO.

Experimental Protocols Cited

The disposal procedures outlined below are based on established protocols for managing
chemical waste in a laboratory setting. These general procedures should be adapted to comply
with the specific guidelines provided by your institution's Environmental Health and Safety
(EHS) department.

Step-by-Step Disposal Plan for CP-466722

This section provides a detailed, step-by-step guide for the safe disposal of CP-466722 and its
associated waste.

Step 1: Waste Identification and Classification

« Identify all waste streams containing CP-466722. This includes:
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o Unused or expired solid CP-466722.
o Stock solutions and dilutions of CP-466722, typically in DMSO.

o Contaminated labware, such as pipette tips, tubes, flasks, and gloves.

o Classify the waste as hazardous chemical waste. Due to its biological potency as a kinase
inhibitor, CP-466722 should be treated as a toxic substance.

Step 2: Waste Segregation

e Do not mix CP-466722 waste with other waste streams unless explicitly permitted by your
EHS department.[3]

o Keep solid waste separate from liquid waste.

e Segregate chlorinated and non-chlorinated solvent waste if required by your institution.
Step 3: Containerization

o Use designated, properly labeled, and chemically compatible waste containers.[3]

o For solid waste: Collect in a clearly labeled, sealed plastic bag or a wide-mouth container.

e For liquid waste (e.g., in DMSO): Use a sealable, chemical-resistant bottle (e.g., glass or
polyethylene). Do not overfill containers; leave at least 10% headspace to allow for
expansion.

o For contaminated sharps: Dispose of in a designated sharps container.
Step 4: Labeling
o Clearly label all waste containers with the words "Hazardous Waste."
e The label must include:
o The full chemical name: "CP-466722"

o The solvent used (e.g., "in Dimethyl Sulfoxide™)
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o The approximate concentration and quantity of the waste.

o The date of accumulation.

o Any other information required by your institution.
Step 5: Storage
o Store waste containers in a designated and secure satellite accumulation area.[3]
e This area should be well-ventilated and away from general laboratory traffic.
o Ensure that the storage area is designed to contain any potential leaks or spills.
Step 6: Final Disposal
» Contact your institution's EHS department to arrange for a waste pickup.[3]
» Provide them with accurate information about the waste composition and quantity.
e Do not pour any CP-466722 waste down the drain.[4]

o For the disposal of DMSO, it is advisable to use specialized disposal services that may
employ methods such as chemical neutralization or high-temperature incineration.[5]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of CP-466722.
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CP-466722 Disposal Workflow
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Caption: Logical workflow for the safe disposal of CP-466722.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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